Cas no 1805216-94-7 (Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate)

• Product Name: Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate
• CAS No: 1805216-94-7
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973224
• Update Time: 2025-06-29

Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-11(15)4-10-7(5-12)2-9(13)3-8(10)6-14/h2-3H,4-5H2,1H3
• InChI Key： GJEFNVJFVHCJJF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate

Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate (CAS No. 1805216-94-7): An Overview

Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate (CAS No. 1805216-94-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in various advanced research areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate.

The molecular formula of Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate is C₁₃H₁₀Br₂NO₂, and its molecular weight is approximately 350.02 g/mol. The compound features a brominated phenyl ring with a bromomethyl and cyano substituent, along with an ester group. These functional groups contribute to its reactivity and versatility in synthetic chemistry.

In terms of physical properties, Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide. Its solubility characteristics make it suitable for a wide range of synthetic reactions and purification processes.

The synthesis of Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate typically involves multi-step reactions. One common approach starts with the bromination of a phenylacetic acid derivative, followed by the introduction of the cyano group and esterification. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems and microwave-assisted reactions to improve yield and reduce by-products.

In the realm of pharmaceutical research, Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate has shown promise as an intermediate in the synthesis of bioactive compounds. Its brominated and cyano functionalities can be readily modified to introduce various pharmacophores, making it a valuable building block for drug discovery. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities.

Beyond pharmaceutical applications, Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate has found utility in materials science. Its unique structure makes it suitable for the preparation of functional polymers and coatings with enhanced thermal stability and mechanical strength. Researchers have explored its use in the development of advanced materials for electronic devices and biomedical applications.

The safety profile of Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate is an important consideration in its handling and use. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be followed to ensure safe handling in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard operating procedures for chemical storage and disposal.

In conclusion, Methyl 4-bromo-2-bromomethyl-6-cyanophenylacetate (CAS No. 1805216-94-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing the frontiers of chemical synthesis, pharmaceutical research, and materials science.